Cas no 51992-01-9 (Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate)

Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate structure
51992-01-9 structure
Product Name:Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
CAS No:51992-01-9
MF:C9H9N3O2S
MW:223.251660108566
CID:936207
PubChem ID:613962
Update Time:2025-04-19

Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • ethyl 5-imino-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 5-imino-, ethyl ester
    • 51992-01-9
    • SR-01000534377-1
    • DB-297561
    • Ethyl 5-imino-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
    • DTXSID30346680
    • AKOS024269140
    • Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate #
    • SR-01000534377
    • UQNFPCQJSADNRU-UHFFFAOYSA-N
    • Oprea1_558649
    • Inchi: 1S/C9H9N3O2S/c1-2-14-8(13)6-5-11-9-12(7(6)10)3-4-15-9/h3-5,10H,2H2,1H3
    • InChI Key: UQNFPCQJSADNRU-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC=C(C(=O)OCC)C2=N

Computed Properties

  • Exact Mass: 223.04154771g/mol
  • Monoisotopic Mass: 223.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 91Ų
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